Cas no 29174-66-1 (3-Bromo-1-benzothiophene-2-carboxylic Acid)
3-Bromo-1-benzothiophene-2-carboxylic Acid is a brominated heterocyclic carboxylic acid derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity, attributed to the electron-withdrawing bromo substituent, which facilitates further functionalization at the 2-position. The benzothiophene core offers structural rigidity, making it valuable for designing bioactive compounds or materials with tailored properties. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions and other metal-catalyzed transformations. Its crystalline form ensures consistent purity, while its stability under standard conditions allows for straightforward handling and storage in synthetic workflows.
29174-66-1 structure
Product Name:3-Bromo-1-benzothiophene-2-carboxylic Acid
CAS No:29174-66-1
MF:C9H5BrO2S
MW:257.103800535202
MDL:MFCD00466543
CID:240274
PubChem ID:12238749
Update Time:2025-05-28
3-Bromo-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylicacid, 3-bromo-
- 3-BROMO BENZOTHIOPHENE-2-CARBOXYLIC ACID
- 3-bromo-1-benzothiophene-2-carboxylic acid
- 3-Bromo-Benzo[b]Thiophene-2-Carboxylic Acid
- 3-Brom-benzo<b>thiophen-2-carbonsaeure
- CS-0215053
- MFCD00466543
- 29174-66-1
- Z1269130056
- 3-bromobenzo[b]thiophene-2-carboxylic acid
- UDLGTTKXEYIEMM-UHFFFAOYSA-N
- 3-Bromobenzothiophen-2-ylcarboxylic acid
- 3-Bromobenzothiophene-2-carboxylic acid
- SCHEMBL346530
- E89470
- J-017418
- AKOS015889398
- EN300-217486
- DTXSID90481884
- Benzo[b]thiophene-2-carboxylic acid, 3-bromo-
- 3-BROMOBENZOTHIOPHENE-2-CARBOXYLICACID&
- 3-Bromobenzothiophene-2-carboxylic acid, 97%
- 3-BROMOBENZOTHIOPHENE-2-CARBOXYLIC ACID&
- 3-Bromobenzo[b]thiophene-2-carboxylicacid
- SY198276
- STL301807
- HS-7901
- 3-Bromo-1-benzothiophene-2-carboxylic Acid
-
- MDL： MFCD00466543
- Inchi： 1S/C9H5BrO2S/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4H,(H,11,12)
- InChI Key： UDLGTTKXEYIEMM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=O)O)SC2C=CC=CC=21
Computed Properties
- Exact Mass: 255.91900
- Monoisotopic Mass: 255.919363
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
Experimental Properties
- Color/Form: Not available
- Melting Point: 275-279 °C (lit.)
- PSA: 65.54000
- LogP: 3.36200
- Solubility: Not available
3-Bromo-1-benzothiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 649732-1G |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 97% | 1G |
￥1258.72 | 2022-02-24 | |
| Chemenu | CM426279-250mg |
Benzo[b]thiophene-2-carboxylic acid, 3-bromo- |
29174-66-1 | 95%+ | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM426279-500mg |
Benzo[b]thiophene-2-carboxylic acid, 3-bromo- |
29174-66-1 | 95%+ | 500mg |
$*** | 2023-03-31 | |
| Chemenu | CM426279-1g |
Benzo[b]thiophene-2-carboxylic acid, 3-bromo- |
29174-66-1 | 95%+ | 1g |
$*** | 2023-03-31 | |
| TRC | B396198-50mg |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B396198-100mg |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B396198-500mg |
3-Bromo-1-benzothiophene-2-carboxylic Acid |
29174-66-1 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-217486-0.05g |
3-bromo-1-benzothiophene-2-carboxylic acid |
29174-66-1 | 95.0% | 0.05g |
$24.0 | 2025-02-20 | |
| Enamine | EN300-217486-0.1g |
3-bromo-1-benzothiophene-2-carboxylic acid |
29174-66-1 | 95.0% | 0.1g |
$36.0 | 2025-02-20 | |
| Enamine | EN300-217486-0.25g |
3-bromo-1-benzothiophene-2-carboxylic acid |
29174-66-1 | 95.0% | 0.25g |
$51.0 | 2025-02-20 |
3-Bromo-1-benzothiophene-2-carboxylic Acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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